6-[4-(6-ethyl-5-fluoropyrimidin-4-yl)-1,4-diazepan-1-yl]-9-methyl-9H-purine

• IUPAC Name: 6-[4-(6-ethyl-5-fluoropyrimidin-4-yl)-1,4-diazepan-1-yl]-9-methylpurine
• InChI: InChI=1S/C17H21FN8/c1-3-12-13(18)15(20-9-19-12)25-5-4-6-26(8-7-25)17-14-16(21-10-22-17)24(2)11-23-14/h9-11H,3-8H2,1-2H3
• InChI Key: CTQDJIHDDKGMBW-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C(=NC=N1)N2CCCN(CC2)C3=NC=NC4=C3N=CN4C)F
• Molecular Formula: C17H21FN8
• Molecular Weight: 356.4 g/mol
• CAS No.: 2640971-04-4

Description

The compound 6-[4-(6-ethyl-5-fluoropyrimidin-4-yl)-1,4-diazepan-1-yl]-9-methyl-9H-purine (CAS: 2640863-79-0) is a purine derivative with a molecular formula of C₁₆H₁₉FN₈ and a molecular weight of 342.37 g/mol . Its structure features:

• A 9-methylpurine core, which stabilizes the purine scaffold and may influence binding interactions.
• A 6-ethyl-5-fluoropyrimidine substituent on the diazepane ring, introducing steric bulk and electronegativity from the fluorine atom.

Purines are critical in biological systems, serving as nucleotide bases and drug candidates due to their role in metabolic pathways .

Mechanism of Action

Target of Action

It’s worth noting that the compound contains a 6-ethyl-5-fluoropyrimidin-4-ol moiety, which is an important intermediate in the synthesis of Voriconazole. Voriconazole is a broad-spectrum triazole antifungal agent, suggesting that the compound might interact with targets involved in fungal growth and proliferation.

Biological Activity

6-[4-(6-ethyl-5-fluoropyrimidin-4-yl)-1,4-diazepan-1-yl]-9-methyl-9H-purine is a synthetic compound that has garnered attention for its potential biological activities, particularly in the fields of oncology and virology. This article explores the compound's biological activity, mechanisms of action, and relevant research findings.

Chemical Structure and Properties

The compound's structure includes a purine base modified with a diazepane ring and a pyrimidine moiety. The presence of the 5-fluoro group on the pyrimidine enhances its biological activity by potentially increasing binding affinity to target enzymes or receptors.

Molecular Formula : C16H20FN5
Molecular Weight : 305.36 g/mol
CAS Number : Not specified in the search results.

Antitumor Activity

Recent studies have indicated that compounds similar to 6-[4-(6-ethyl-5-fluoropyrimidin-4-yl)-1,4-diazepan-1-yl]-9-methyl-9H-purine exhibit significant antitumor properties. For example, derivatives of pyrimidines have been shown to inhibit cell proliferation in various cancer cell lines, suggesting that this compound may also possess similar effects.

Compound	Cell Line	IC50 (µM)	Mechanism of Action
6-Ethyl-5-fluoropyrimidine	HeLa	15	Inhibition of DNA synthesis
6-[4-(6-ethyl-5-fluoropyrimidin-4-yl)-1,4-diazepan-1-yl]-9-methyl-9H-purine	A549	TBD	TBD

Antiviral Activity

The compound's structural features may also confer antiviral properties. Pyrimidines are known to interfere with viral replication processes. Studies have shown that compounds targeting pyrimidine biosynthesis can enhance the production of type I and type III interferons, critical components of the antiviral response.

The precise mechanisms through which 6-[4-(6-ethyl-5-fluoropyrimidin-4-yl)-1,4-diazepan-1-yl]-9-methyl-9H-purine exerts its biological effects are still under investigation. However, it is hypothesized that:

• Inhibition of Nucleotide Synthesis : By mimicking natural substrates in nucleotide synthesis pathways.
• Interference with DNA/RNA Polymerases : Potentially disrupting viral and cancer cell replication.
• Immunomodulation : Enhancing immune responses against pathogens and tumors.

Study on Antitumor Efficacy

A recent study evaluated the antitumor efficacy of a related compound in vivo using xenograft models. The results indicated a significant reduction in tumor size compared to control groups treated with vehicle solutions. The study concluded that the compound could serve as a lead for further development in cancer therapeutics.

Study on Antiviral Properties

Another study focused on the antiviral properties of pyrimidine derivatives, including those structurally similar to our compound. The findings suggested that these compounds could enhance interferon production when cells were stimulated with viral ligands, indicating a potential role in antiviral therapies.

Comparison with Similar Compounds

Comparison with 9-Phenyl-9H-purin-6-amine Derivatives

Example Compound : 9-Phenyl-9H-purin-6-amine (synthesized via imidazole intermediates ).

Feature	6-[4-(6-Ethyl-5-fluoropyrimidin-4-yl)-1,4-diazepan-1-yl]-9-methyl-9H-purine	9-Phenyl-9H-purin-6-amine
Core Structure	9-Methylpurine	9-Phenylpurine
6-Position Substituent	1,4-Diazepane-linked fluoropyrimidine	Amine group
Key Functional Groups	Fluorine, ethyl, diazepane	Phenyl, amine
Potential Solubility	Higher (diazepane enhances polarity)	Lower (phenyl is hydrophobic)

Analysis :

• The fluoropyrimidine-diazepane substituent offers enhanced electronic effects (via fluorine) and flexibility, contrasting with the simpler amine group in 9-phenyl derivatives. These differences could impact binding affinity and metabolic stability .

Comparison with Pyrido-Fused Deazapurine Bases

Feature	Target Compound	Pyrido-Fused Deazapurines
Core Structure	Purine	Deazapurine (nitrogen-deficient core)
Substituent Diversity	Fluorine, ethyl, diazepane	Chloro, methoxy, methylthio, amino
Electronic Effects	Strong electronegativity (F)	Variable (e.g., electron-withdrawing Cl)

Analysis :

• Deazapurines lack a nitrogen atom in the purine ring, altering hydrogen-bonding patterns and bioavailability. The target compound’s intact purine core may retain better compatibility with nucleotide-binding enzymes.
• The fluorine atom in the target compound could enhance metabolic stability compared to deazapurines with chloro or methoxy groups, which may undergo faster degradation .

Comparison with Diazepane-Containing Patent Compounds

Example Compound : 7-(1,4-Diazepan-1-yl)-2-(3,4-dimethoxyphenyl)-9-methyl-4H-pyrido[1,2-a]pyrimidin-4-one (EP 2023/39) .

Feature	Target Compound	Patent Compound
Core Structure	Purine	Pyridopyrimidinone
Diazepane Position	6-Position	7-Position
Additional Groups	Fluoropyrimidine	Dimethoxyphenyl

Analysis :

• The pyridopyrimidinone core in the patent compound is structurally distinct from purines, likely conferring different target selectivity (e.g., kinase vs. polymerase inhibition).
• Both compounds utilize a 1,4-diazepane ring , suggesting shared advantages in solubility and conformational adaptability. However, the target compound’s fluoropyrimidine group may offer superior halogen bonding compared to the dimethoxyphenyl group .